Cas no 1016524-78-9 (Ethyl 2-(4-oxopiperidin-1-yl)nicotinate)
1016524-78-9 structure
Product Name:Ethyl 2-(4-oxopiperidin-1-yl)nicotinate
CAS No:1016524-78-9
MF:C13H16N2O3
MW:248.277743339539
CID:93247
PubChem ID:24691720
Update Time:2025-04-18
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-oxopiperidin-1-yl)nicotinate
- ethyl 2-(4-oxopiperidin-1-yl)pyridine-3-carboxylate
- 2-(4-Oxo-1-piperidinyl)-3-pyridinecarboxylic acid ethyl ester
- BCP21288
- 3-Pyridinecarboxylic acid, 2-(4-oxo-1-piperidinyl)-, ethyl ester
- Ethyl2-(4-oxopiperidin-1-yl)nicotinate
- FT-0734535
- AKOS000171227
- A848181
- DTXSID40640747
- SB43754
- 4-dione,1-methyl-3-diazaspiro(4.5)decane-2
- 1016524-78-9
- DB-058630
-
- MDL： MFCD09930005
- Inchi： 1S/C13H16N2O3/c1-2-18-13(17)11-4-3-7-14-12(11)15-8-5-10(16)6-9-15/h3-4,7H,2,5-6,8-9H2,1H3
- InChI Key： OOSABENBRYYUSW-UHFFFAOYSA-N
- SMILES： O=C1CCN(C2C(C(=O)OCC)=CC=CN=2)CC1
Computed Properties
- Exact Mass: 248.11618
- Monoisotopic Mass: 248.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.5Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Dissolution (45 g/l) (25 º C),
- PSA: 59.5
- LogP: 1.49260
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129007897-1g |
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 95% | 1g |
$634.94 | 2023-09-04 | |
| TRC | B435783-10mg |
Ethyl 2-(4-Oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B435783-50mg |
Ethyl 2-(4-Oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B435783-100mg |
Ethyl 2-(4-Oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM179016-1g |
ethyl 2-(4-oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 95% | 1g |
$408 | 2021-08-05 | |
| Ambeed | A377966-1g |
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 97% | 1g |
$501.0 | 2024-04-26 | |
| Chemenu | CM179016-1g |
ethyl 2-(4-oxopiperidin-1-yl)nicotinate |
1016524-78-9 | 95% | 1g |
$551 | 2023-02-03 |
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1016524-78-9)Ethyl 2-(4-oxopiperidin-1-yl)nicotinate
Order Number:A848181
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:18
Price ($):451.0
Email:sales@amadischem.com
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
1016524-78-9 (Ethyl 2-(4-oxopiperidin-1-yl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1016524-78-9)Ethyl 2-(4-oxopiperidin-1-yl)nicotinate
Purity:99%
Quantity:1g
Price ($):451.0